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Compound of Interest

Compound Name: 9-Ethynylphenanthrene

Cat. No.: B1202259 Get Quote

CAS Number: 32870-98-7

This technical guide provides an in-depth overview of 9-Ethynylphenanthrene, a polycyclic

aromatic hydrocarbon (PAH) of significant interest in materials science, organic electronics, and

pharmaceutical research. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, and

potential applications.

Core Properties of 9-Ethynylphenanthrene
9-Ethynylphenanthrene is a solid, yellow powder at room temperature.[1] The introduction of

the ethynyl group to the phenanthrene scaffold significantly influences its electronic properties

and chemical reactivity, making it a versatile building block in organic synthesis.[2]

Physicochemical Data
The key physicochemical properties of 9-Ethynylphenanthrene are summarized in the table

below for easy reference.
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Property Value References

CAS Number 32870-98-7 [1][2][3][4]

Molecular Formula C₁₆H₁₀ [1][3][4]

Molecular Weight 202.25 g/mol [2][3][4]

Melting Point 61 - 67 °C [1][5]

Boiling Point 377 °C (lit.) [1]

Appearance Yellow powder/solid [1][5]

Purity ≥96% [3]

Experimental Protocols
Synthesis of 9-Ethynylphenanthrene via Sonogashira
Coupling
The most common and effective method for the synthesis of 9-Ethynylphenanthrene is the

Sonogashira cross-coupling reaction.[2][6] This palladium-catalyzed reaction forms a carbon-

carbon bond between a terminal alkyne and an aryl halide.[7]

Reaction Scheme:

9-Bromophenanthrene + Trimethylsilylacetylene → 9-((Trimethylsilyl)ethynyl)phenanthrene →

9-Ethynylphenanthrene

Materials and Reagents:

9-Bromophenanthrene

Trimethylsilylacetylene

Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)
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Triethylamine (TEA) or Diisopropylamine (DIPA)

Tetrahydrofuran (THF) or Toluene (anhydrous and degassed)

Potassium carbonate or Methanol for desilylation

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Coupling Reaction:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 9-

bromophenanthrene (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05

eq.), and copper(I) iodide (0.04-0.10 eq.).[7]

Add anhydrous, degassed solvent (THF or toluene) to a concentration of 0.1-0.5 M.[7]

Add the base (triethylamine or diisopropylamine, 2-5 eq.) followed by

trimethylsilylacetylene (1.1-1.5 eq.).[7]

Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.[7]

Stir the reaction mixture at room temperature or heat to 50-80 °C.[7]

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).[7]

Work-up and Purification of Silylated Intermediate:

Upon completion, cool the reaction mixture to room temperature.

Dilute with an organic solvent such as ethyl acetate.[7]

Filter the mixture through a pad of Celite to remove catalyst residues.[7]
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Wash the filtrate with a saturated aqueous ammonium chloride solution and then with

brine.[7]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.[7]

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate eluent system to yield 9-((trimethylsilyl)ethynyl)phenanthrene.[7]

Desilylation:

Dissolve the purified 9-((trimethylsilyl)ethynyl)phenanthrene in a suitable solvent such as

methanol or THF.

Add a base, such as potassium carbonate, and stir at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Upon completion, add water and extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield 9-Ethynylphenanthrene.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a key technique for assessing the purity of 9-Ethynylphenanthrene and confirming

its molecular weight.

Sample Preparation: Dissolve a small amount of the synthesized compound in a volatile

organic solvent like dichloromethane or ethyl acetate.

Instrumentation: An Agilent 5977 Series GC/MSD system or similar can be used.[8]

Method: The sample is injected into the GC, where it is vaporized and separated based on

its boiling point and interaction with the column stationary phase. The separated components

then enter the mass spectrometer, where they are ionized and fragmented. The resulting
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mass spectrum provides a molecular fingerprint, and the molecular ion peak should

correspond to the molecular weight of 9-Ethynylphenanthrene (202.25 g/mol ).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are used to confirm the structure of 9-Ethynylphenanthrene.

Sample Preparation: Dissolve the sample in a deuterated solvent, such as chloroform-d

(CDCl₃).

¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons of

the phenanthrene core and a distinct singlet for the acetylenic proton.

¹³C NMR: The spectrum will show signals for the aromatic carbons and the two sp-hybridized

carbons of the ethynyl group.

Visualized Workflows and Relationships
Synthesis Workflow of 9-Ethynylphenanthrene
The following diagram illustrates the key steps in the synthesis of 9-Ethynylphenanthrene via

the Sonogashira coupling reaction.
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Caption: Workflow for the synthesis of 9-Ethynylphenanthrene.

Properties and Applications of 9-Ethynylphenanthrene
The unique chemical properties of 9-Ethynylphenanthrene make it a valuable compound for

various advanced applications. The diagram below shows the relationship between its core

properties and its primary areas of use.
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Caption: Relationship between properties and applications.

Biological Activity and Potential
While a specific signaling pathway for 9-Ethynylphenanthrene is not yet fully elucidated, the

broader class of phenanthrenes is known for a wide range of biological activities, including

antimicrobial, anti-inflammatory, and cytotoxic effects.[9] The phenanthrene moiety is a

structural component of many natural products with pharmaceutical relevance.[9] 9-
Ethynylphenanthrene itself is being explored for its potential in drug development, particularly

in the creation of novel therapeutic agents.[1] It has also been studied as a mechanism-based

inactivator of cytochrome P450 enzymes, which is a crucial area of investigation in drug

metabolism and development.[2]

Safety Information
9-Ethynylphenanthrene is classified as causing serious eye damage and may cause long-

lasting harmful effects to aquatic life.[5] Appropriate personal protective equipment, including a

dust mask, eye shields, and gloves, should be used when handling this compound.[5] It should

be stored at room temperature in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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